Cas no 2315-21-1 (ethyl cis-2-hydroxycyclopentanecarboxylate)

• Product Name: ethyl cis-2-hydroxycyclopentanecarboxylate
• CAS No: 2315-21-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD00144283
• CID: 286373
• PubChem ID: 2724648
• Update Time: 2025-06-09

ethyl cis-2-hydroxycyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-hydroxy-, ethyl ester, (1R,2S)-rel-
• Ethyl Cis-2-Hydroxy-1-Cyclopentanecarboxylate
• cis-Ethyl 2-hydroxycyclopentanecarboxylate
• Ethyl (1R,2S)-2-hydroxycyclopentanecarboxylate
• NULL
• (+-)-cis-2-hydroxy-cyclopentane-carboxylic acid-(1)-ethyl ester
• 2-hydroxycyclopentanecarboxylic acid ethyl ester
• ethyl 2-hydroxycyclopentanecarboxylate
• ethyl cis-2-hydroxycyclopentanecarboxylate
• J-640369
• Cyclopentanecarboxylicacid,2-hydroxy-,ethyl ester,(1R,2S)-
• SCHEMBL1611565
• CAA31521
• DTXSID701228121
• MFCD00467698
• AKOS015910933
• Ethyl (1R,2S)-cis-2-hydroxycyclopentanecarboxylate
• ethyl (1R,2S)-2-hydroxycyclopentane-1-carboxylate
• ethyl ((1r,2s)-cis-2-hydroxycyclopentanecarboxylate
• rel-Ethyl (1R,2S)-2-hydroxycyclopentanecarboxylate
• 2315-21-1
• (1R,2S)-Ethyl 2-hydroxycyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 2-hydroxy-, ethyl ester, (1R,2S)-rel-
• MFCD00144283
• C74194
• 2-Hydroxy-cyclopentanecarboxylic acid ethyl ester, cis
• ethyl cis-2-hydroxy-1-cyclopentane carboxylate
• DS-12224
• 61586-79-6

• MDL： MFCD00144283
• Inchi： 1S/C8H14O3/c1-2-11-8(10)6-4-3-5-7(6)9/h6-7,9H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： IIFIGGNBUOZGAB-RQJHMYQMSA-N
• SMILES： O[C@H]1CCC[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.06
• Boiling Point: 129-130 °C (42 mmHg)
• Flash Point: 146.9±15.4 °C
• Refractive Index: 1.456-1.458
• PSA: 46.53000
• LogP: 0.71050
• Solubility: Not determined

ethyl cis-2-hydroxycyclopentanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on ethyl cis-2-hydroxycyclopentanecarboxylate

Comprehensive Guide to Ethyl cis-2-Hydroxycyclopentanecarboxylate (CAS No. 2315-21-1): Properties, Applications, and Industry Insights

Ethyl cis-2-hydroxycyclopentanecarboxylate (CAS No. 2315-21-1) is a versatile cyclic ester compound widely utilized in pharmaceutical synthesis, fragrance formulation, and specialty chemical research. This optically active derivative of cyclopentane has gained significant attention due to its unique stereochemistry and functional group compatibility. With the growing demand for chiral intermediates in drug development, this compound serves as a critical building block for asymmetric synthesis and fine chemical production.

The molecular structure of ethyl cis-2-hydroxycyclopentanecarboxylate features both ester and hydroxyl groups on adjacent carbon atoms, creating valuable reactivity patterns. Recent studies highlight its role in developing bioactive molecules, particularly in flavor & fragrance applications where its fruity-herbaceous notes enhance complex olfactory profiles. The compound's low volatility and thermal stability make it suitable for various industrial processes, aligning with current trends toward sustainable and green chemistry solutions.

In pharmaceutical contexts, researchers value CAS 2315-21-1 for constructing chiral scaffolds in antiviral and anti-inflammatory agents. Its stereospecific reactivity enables precise control over molecular architecture—a crucial factor in modern drug discovery pipelines. Analytical techniques like HPLC and chiral chromatography confirm the compound's high enantiomeric purity (>98%), meeting stringent quality standards for GMP production environments.

The fragrance industry leverages ethyl cis-2-OH-cyclopentanecarboxylate (a common industry abbreviation) as a fixative agent in premium perfumes and cosmetic formulations. Its molecular characteristics contribute to long-lasting scent profiles, addressing consumer demand for durable personal care products. Recent patent filings reveal innovative applications in microencapsulation technologies for controlled fragrance release—an area experiencing 23% annual growth according to market reports.

From a synthetic chemistry perspective, this compound demonstrates remarkable versatility in ring-opening reactions and cross-coupling transformations. Academic laboratories frequently employ it as a model substrate for developing new catalytic methodologies, particularly in metal-mediated reactions. The hydroxyl group's chelation ability facilitates selective bond formation, making it valuable for constructing complex polycyclic systems found in natural products.

Quality specifications for 2315-21-1 typically include parameters like optical rotation ([α]D²⁰ = +15° to +25°), refractive index (nD²⁰ 1.456-1.460), and boiling point (112-114°C at 12 mmHg). Storage recommendations emphasize protection from moisture and oxidation—best practices that align with ESG (Environmental, Social, Governance) compliance in chemical handling. Leading manufacturers now provide lifecycle assessment data to support sustainable procurement decisions.

Emerging applications include use as a biodegradable solvent in electronic material processing and as a precursor for bio-based polymers. The compound's low ecotoxicity profile positions it favorably in regulatory evaluations compared to traditional petrochemical alternatives. Research collaborations are exploring its potential in carbon capture technologies, where its oxygen-rich structure may facilitate CO₂ absorption processes.

Analytical characterization of ethyl cis-2-hydroxycyclopentanecarboxylate typically involves GC-MS (characteristic m/z 158 [M+] fragment), FTIR (strong C=O stretch at 1735 cm⁻¹), and NMR spectroscopy (distinct cyclopentane proton splitting patterns). These techniques enable precise quality control—a critical requirement for FDA-approved pharmaceutical intermediates and IFRA-compliant fragrance ingredients.

The global market for cyclopentanecarboxylate derivatives is projected to reach $280 million by 2028, with CAS 2315-21-1 representing a key growth segment. This reflects broader industry shifts toward chiral building blocks and multifunctional intermediates that streamline synthetic routes. Current Good Manufacturing Practice (cGMP) standards now govern production at commercial scales, ensuring batch-to-batch consistency for critical applications.

Future research directions may explore enzymatic resolution techniques to improve the atom economy of ethyl cis-2-hydroxycyclopentanecarboxylate synthesis. Biocatalytic approaches using engineered lipases show promise for reducing energy consumption and waste generation—key metrics in circular economy initiatives. Such innovations could further establish this compound's role in next-generation green chemistry platforms across multiple industries.